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Compound of Interest

Compound Name: Eprinomectin (Standard)

Cat. No.: B8068675

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of two widely used
macrocyclic lactone anthelmintics, eprinomectin and doramectin, in cattle. The information
presented is based on experimental data from published research, focusing on quantitative
outcomes and detailed methodologies to support informed decisions in research and
development.

Data Summary

The following tables summarize the comparative efficacy of eprinomectin and doramectin
against various internal and external parasites in cattle.

Table 1: Efficacy Against Gastrointestinal Nematodes (Fecal Egg Count Reduction)

Day 105 Mean Day 130 Mean

Treatment Group Fecal Egg Count Fecal Egg Count Reference
(eggs per gram) (eggs per gram)

Extended-Release

, _ 46.45 9.65 [1][2]

Eprinomectin (ERE)

Doramectin Injectable
155.30 22.51 [1]12]

(DOR)
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Note: In this study, mean fecal egg count was significantly lower in the ERE group on days 105
and 130 compared to the DOR group.[1][2]

Table 2: Persistent Efficacy Against Experimental Nematode Infections (Worm Burden

Reduction)
] Challenge
Parasite . .
Treatment . Duration Efficacy (%) Reference
Species
(days)
) Cooperia
Doramectin 14 99.2 [3]
oncophora
) Cooperia
Doramectin 21 90.7 [3]
oncophora
] Dictyocaulus
Doramectin o 21 100 [3]
viviparus
) Dictyocaulus
Doramectin o 28 99.9 [3]
viviparus
) Ostertagia
Doramectin i 21 99.9 [3]
ostertagi
) Ostertagia
Doramectin i 28 93.7 [3]
ostertagi

Table 3: Efficacy Against Ticks
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Efficacy against
Amblyomma

Treatment Dosage . Reference
americanum (Lone
Star Tick) Larvae
) ) 100% control during
Eprinomectin 50 pg/kg/day (oral) [4]
28-day treatment
) ] 100% control during
Eprinomectin 200 pg/kg/day (oral) [4]
28-day treatment
] 100% control during
Doramectin 50 pg/kg/day (oral) [4]
28-day treatment
) 100% control during
Doramectin 200 pg/kg/day (oral) [4]
28-day treatment
Table 4: Impact on Body Weight Gain
Mean Average Final Average Total
Treatment Group Daily Gain ( kg/day Bodyweight Gains Reference

) from Day 0 to 105

(kg) over 112 days

Extended-Release

_ _ 0.87 148.5 [1][2]I5]
Eprinomectin (ERE)
Doramectin Injectable
0.845 146.9 [1][2][5]
(DOR)
Untreated Control - 127.7 [5]

Note: While the difference in average daily gain between ERE and DOR tended towards

significance, it was not statistically significant in one study.[1][2] However, another study

showed that the bodyweights of all treated groups, including doramectin and eprinomectin,

were significantly greater than the untreated controls.[5]

Experimental Protocols
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1. Fecal Egg Count Reduction Study (Extended-Release Eprinomectin vs. Doramectin
Injectable)

o Objective: To compare the effects of extended-release eprinomectin injectable and
doramectin injectable on growth and fecal shedding of parasites in stocker calves.[1][2]

e Animals: 995 steers with an average weight of 243.38 kg were randomized into two
treatment groups. A smaller subset of 47 animals was left untreated to maintain refugia.[1][2]

e Treatment Administration:

o Group 1 (ERE): Received extended-release eprinomectin injectable on Day 0.[1][2]

o Group 2 (DOR): Received doramectin injectable on Day 0.[1][2]

o Data Collection:

o Individual body weights were recorded on days 0, 105, and 130.[1][2]

o Fecal samples were collected from approximately 10% of the animals in each group on
days 0, 105, and 130 for fecal egg count analysis.[1][2]

2. Persistent Efficacy Study (Topical Formulations)

o Objective: To compare the persistent anthelmintic efficacy of topical formulations of
doramectin, ivermectin, eprinomectin, and moxidectin against naturally acquired nematode
infections in beef calves.[5]

e Animals: Five groups of 15 calves each were grazed on separate 2-hectare pastures.[5]

o Treatment Administration: All topical formulations were administered at a dosage of 500
H9/kg.[5]

o Data Collection:

o Body weights were measured on days -1, 0, 28, 56, 84, 111, and 112.[5]
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o Fecal samples for nematode egg counts were collected at 7-day intervals through day 56
and then at 14-day intervals until day 112.[5]

o Pooled group fecal cultures were prepared at 14-day intervals to determine the generic
composition of nematode infections.[5]

. Tick Efficacy Study (Oral Administration)

Objective: To evaluate the efficacy of eprinomectin and doramectin against the Lone Star tick
(Amblyomma americanum) on cattle.[4]

Animals: Steers were treated with either doramectin or eprinomectin.[4]

Treatment Administration: The drugs were administered via daily oral capsules for 28
consecutive days at dosages of 50 pug/kg/day and 200 pg/kg/day.[4]

Data Collection:
o Serum samples were collected to measure drug concentrations.[4]

o The number of estimated larvae of A. americanum was monitored throughout the
treatment period.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b8068675?utm_src=pdf-body-img
https://www.benchchem.com/product/b8068675?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8068675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

References

1. Evaluation of Extended-Release Eprinomectin Injectable and Doramectin Injectable with
the Inclusion of Refugia on Performance Outcomes and Fecal Parameters in Stocker Cattle -
PubMed [pubmed.ncbi.nim.nih.gov]

2. researchgate.net [researchgate.net]
3. Redirecting [linkinghub.elsevier.com]

4. Efficacy of eprinomectin and doramectin against Amblyomma americanum (Acari:
Ixodidae) on cattle - PubMed [pubmed.nchbi.nlm.nih.gov]

5. A comparison of persistent anthelmintic efficacy of topical formulations of doramectin,
ivermectin, eprinomectin and moxidectin against naturally acquired nematode infections of
beef calves - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Eprinomectin vs. Doramectin: A Comparative Efficacy
Analysis in Cattle]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8068675#eprinomectin-versus-doramectin-a-
comparative-efficacy-study-in-cattle]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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